6-chloro-4-N-ethylpyrimidine-2,4,5-triamine

Specification

• CAS No.: 89580-84-7
• Molecular Formula: C6H10ClN5
• Molecular Weight: 187.63 g/mol
• IUPAC Name: 6-chloro-4-N-ethylpyrimidine-2,4,5-triamine
• Standard InChI: InChI=1S/C6H10ClN5/c1-2-10-5-3(8)4(7)11-6(9)12-5/h2,8H2,1H3,(H3,9,10,11,12)
• Standard InChI Key: GJSBTOJJIMFVED-UHFFFAOYSA-N
• Canonical SMILES: CCNC1=C(C(=NC(=N1)N)Cl)N

Introduction

Chemical Identity and Structural Features

Molecular Architecture

The compound’s structure consists of a pyrimidine backbone with three amine groups at positions 2, 4, and 5, a chlorine atom at position 6, and an ethyl group attached to the nitrogen at position 4 (Figure 1). This substitution pattern is critical for its reactivity and interactions in biological systems. The presence of multiple amine groups facilitates hydrogen bonding, while the chlorine atom enhances electrophilic substitution potential.

Table 1: Key Molecular Properties

Property	Value
CAS Number	89580-84-7
Molecular Formula	$\text{C}_6\text{H}_{10}\text{ClN}_5$
Molecular Weight	187.63 g/mol
Hydrogen Bond Donors	3
Hydrogen Bond Acceptors	5

Synthesis and Production

Synthetic Pathways

The synthesis of 6-chloro-4-N-ethylpyrimidine-2,4,5-triamine involves multi-step reactions starting from simpler pyrimidine precursors. A common route begins with the condensation of ethyl cyanoacetate with guanidine in a basic medium to form 2,6-diamino-4-hydroxypyrimidine. Subsequent chlorination using phosphorus oxychloride ($\text{POCl}_3$) introduces the chlorine atom at position 6, yielding 6-chloro-2,4-diaminopyrimidine. The final step involves alkylation with ethylamine under reflux conditions in a polar solvent such as ethanol or methanol, facilitated by a base like potassium carbonate.

Key Reaction Steps:

• Condensation:
  $\text{Ethyl cyanoacetate} + \text{Guanidine} \rightarrow 2,6-\text{Diamino-4-hydroxypyrimidine}$

• Chlorination:
  $2,6-\text{Diamino-4-hydroxypyrimidine} + \text{POCl}_3 \rightarrow 6-\text{Chloro-2,4-diaminopyrimidine}$

• Alkylation:
  $6-\text{Chloro-2,4-diaminopyrimidine} + \text{Ethylamine} \rightarrow 6-\text{Chloro-4-N-ethylpyrimidine-2,4,5-triamine}$

Industrial-Scale Production

Industrial synthesis employs continuous flow reactors to optimize heat transfer and mixing efficiency, ensuring high yields ($>75\%$). Post-synthesis purification techniques such as recrystallization or column chromatography are critical for achieving pharmaceutical-grade purity.

Physicochemical Properties

Reactivity Profile

• Nucleophilic Substitution: The chlorine atom at position 6 is susceptible to displacement by nucleophiles such as amines or alkoxides, enabling the synthesis of diverse derivatives.

• Oxidation: Under strong oxidizing conditions (e.g., hydrogen peroxide), the amine groups may undergo oxidation to form nitro or nitroso derivatives.

Applications in Organic Synthesis

Intermediate for Heterocyclic Compounds

6-Chloro-4-N-ethylpyrimidine-2,4,5-triamine serves as a versatile building block for synthesizing fused pyrimidine systems. For instance, reaction with thiourea produces thiazolo[5,4-d]pyrimidines, which are explored for their antimicrobial activity.

Role in Medicinal Chemistry

Pyrimidine derivatives are prominent in drug discovery due to their structural similarity to nucleic acid bases. This compound’s ethyl and chloro groups enhance binding affinity to enzymatic targets such as dihydrofolate reductase (DHFR), a key enzyme in folate metabolism. Modifications at the 4-position (ethyl group) have been shown to influence selectivity toward microbial DHFR over human isoforms, reducing off-target toxicity.

Research Advancements and Future Directions

Recent Innovations in Synthesis

A 2024 patent describes a streamlined synthesis of related pyrimidine N-oxides using continuous flow reactors, reducing reaction times from hours to minutes. Adapting this methodology could enhance the scalability of 6-chloro-4-N-ethylpyrimidine-2,4,5-triamine production.

Computational Modeling

Molecular docking simulations have identified key interactions between this compound and the active site of Leishmania major pteridine reductase, guiding the design of selective inhibitors.